Cas no 2171514-77-3 (6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylhexanoic acid)
6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylhexanoic acid
- EN300-1482099
- 2171514-77-3
- 6-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4,4-dimethylhexanoic acid
-
- Inchi: 1S/C28H36N2O5/c1-4-9-24(26(33)29-17-16-28(2,3)15-14-25(31)32)30-27(34)35-18-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,23-24H,4,9,14-18H2,1-3H3,(H,29,33)(H,30,34)(H,31,32)
- InChI Key: WFSMQPRYMQZEMN-UHFFFAOYSA-N
- SMILES: O(C(NC(CCC)C(NCCC(C)(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 480.26242225g/mol
- Monoisotopic Mass: 480.26242225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 35
- Rotatable Bond Count: 13
- Complexity: 702
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 105Ų
6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1482099-1.0g |
6-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4,4-dimethylhexanoic acid |
2171514-77-3 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1482099-50mg |
6-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4,4-dimethylhexanoic acid |
2171514-77-3 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1482099-100mg |
6-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4,4-dimethylhexanoic acid |
2171514-77-3 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1482099-250mg |
6-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4,4-dimethylhexanoic acid |
2171514-77-3 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1482099-500mg |
6-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4,4-dimethylhexanoic acid |
2171514-77-3 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1482099-1000mg |
6-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4,4-dimethylhexanoic acid |
2171514-77-3 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1482099-2500mg |
6-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4,4-dimethylhexanoic acid |
2171514-77-3 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1482099-5000mg |
6-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4,4-dimethylhexanoic acid |
2171514-77-3 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1482099-10000mg |
6-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4,4-dimethylhexanoic acid |
2171514-77-3 | 10000mg |
$14487.0 | 2023-09-28 |
6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylhexanoic acid Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylhexanoic acid
Introduction to 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylhexanoic acid (CAS No. 2171514-77-3)
6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylhexanoic acid (CAS No. 2171514-77-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a dimethylhexanoic acid moiety. These features make it a valuable intermediate in the synthesis of various bioactive molecules and peptides.
The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under mild conditions and ease of removal. The presence of this group in 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylhexanoic acid allows for precise control over the reactivity of the amino group during synthetic processes. This is particularly important in the development of peptides and proteins with specific biological activities.
The dimethylhexanoic acid moiety contributes to the overall hydrophobicity and conformational flexibility of the molecule. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of drug candidates. Recent studies have shown that compounds with similar structural features exhibit enhanced cell permeability and reduced metabolic degradation, making them promising candidates for drug development.
In the context of medicinal chemistry, 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylhexanoic acid has been explored for its potential applications in the treatment of various diseases. For instance, its use as a building block in the synthesis of antiviral agents has been reported in several peer-reviewed journals. The ability to fine-tune the structure through chemical modifications allows researchers to optimize the compound's binding affinity to specific viral targets, thereby enhancing its therapeutic efficacy.
Beyond antiviral applications, this compound has also shown promise in the development of anticancer drugs. The Fmoc protecting group can be strategically removed to reveal reactive functional groups that can be conjugated with targeting ligands or other therapeutic moieties. This approach has been utilized to create prodrugs that are selectively activated in tumor environments, thereby minimizing systemic toxicity and improving treatment outcomes.
The synthesis of 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylhexanoic acid typically involves a multi-step process that includes the formation of the Fmoc-amino intermediate and subsequent coupling with dimethylhexanoic acid. Advances in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it increasingly accessible for both academic research and industrial applications.
In addition to its role as a synthetic intermediate, 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylhexanoic acid has been studied for its potential as a fluorescent probe. The fluorenyl moiety imparts strong fluorescence properties to the molecule, which can be exploited for real-time monitoring of cellular processes or for imaging applications. Recent research has demonstrated that compounds with similar structures can be used to track protein-protein interactions and monitor changes in cellular environments with high sensitivity and specificity.
The versatility of 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylhexanoic acid extends beyond its use as a synthetic intermediate or fluorescent probe. It has also been investigated for its potential as a chiral catalyst in asymmetric synthesis reactions. The presence of chiral centers within the molecule can influence the stereochemistry of reaction products, making it a valuable tool for generating enantiomerically pure compounds with pharmaceutical relevance.
In conclusion, 6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylhexanoic acid (CAS No. 2171514-77-3) is a multifaceted compound with significant potential in various areas of chemical and pharmaceutical research. Its unique structural features and functional groups make it an invaluable tool for developing new drugs, optimizing existing therapeutic agents, and advancing our understanding of biological processes at the molecular level.
2171514-77-3 (6-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4,4-dimethylhexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)